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Compound of Interest |

2-(2-methyl-1H-indol-3-
Compound Name:
yl)ethanamine hydrochloride

CAS No.: 2826-95-1

Cat. No.: B1450958

. J

Executive Summary

Is 2-methyltryptamine a controlled substance? Yes, with high probability. While 2-
methyltryptamine (2-Me-5HT) is not explicitly named in the Controlled Substances Act (CSA), it
is chemically defined as a positional isomer of Alpha-methyltryptamine (AMT), a Schedule |
hallucinogen. Under 21 CFR § 1300.01, positional isomers of Schedule | hallucinogens are
treated as Schedule | substances.

Consequently, 2-methyltryptamine must be handled with the same regulatory rigor as heroin or
LSD (Schedule 1) within the United States. It requires a DEA research registration (Schedule |
protocol), strict security controls, and precise inventory logging. It is not a "grey market"
analogue; it is a controlled isomer.

Chemical & Pharmacological Profile

To understand the regulatory trap, one must first distinguish the molecule's structure from its
function. 2-Me-5HT is pharmacologically distinct from its illegal isomer (AMT), yet structurally
tethered to it.

Structural Comparison
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Both compounds share the formula C11H14N2 and the tryptamine core. The legal distinction lies
in the migration of the methyl group.

o Alpha-methyltryptamine (AMT - Schedule I): The methyl group is attached to the alpha-
carbon of the ethylamine side chain.

e 2-Methyltryptamine (2-Me-5HT): The methyl group is attached to the C2 position of the
indole ring.

Pharmacological Divergence

Unlike AMT, which is a non-selective serotonin releaser and 5-HT2A agonist (inducing
psychedelic effects), 2-Me-5HT is a selective 5-HTs receptor agonist.

Alpha-methyltryptamine 2-Methyltryptamine (2-Me-
Feature
(AMT) 5HT)
] 5-HTs Receptor (Ligand-gated
Primary Target 5-HT2A, MAT (Releaser) )
ion channel)
, . . _ Anxiogenic, Nociceptive
Effect Profile Hallucinogenic, Stimulant ] ] )
modulation, Anti-amnesic
CSA Status Schedule | (Explicit) Schedule | (Positional Isomer)
o ) Serotonin receptor kinetics, Gl
Research Use Psychotomimetic modeling

motility studies

Regulatory Landscape: The "Positional Isomer"
Trap[1]

Researchers often mistake 2-Me-5HT for a "controlled substance analogue" (which requires
intent for human consumption to be illegal). However, the Isomer Rule overrides the Analogue
Act.

The Legal Logic
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The DEA defines "isomer" for Schedule | hallucinogens to include optical, geometric, and
positional isomers.[1][2]

Definition (21 CFR 8§ 1300.01): A positional isomer is any substance possessing the same
molecular formula and core structure as a Schedule I hallucinogen, with the same functional
groups attached at different positions.[3][4][5]

o Rule: Rearrangements of alkyl moieties (like a methyl group) between the ring and the side
chain are permissible within this definition.

o Application: Moving the methyl from the

-carbon (AMT) to the C2-position (2-Me-5HT) constitutes a positional isomer.

Regulatory Decision Tree

The following logic flow illustrates why 2-Me-5HT falls under Schedule | controls.
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Start Analysis

Is 2-Me-5HT explicitly listed
in the CSA?

Is it an isomer of a
listed Schedule | substance?

Yes, it is an isomer of
Alpha-Methyltryptamine (AMT)

Does it fit the definition
of a 'Positional Isomer'?

Same Formula (C11H14N2)
+ Alkyl Rearrangement

CLASSIFICATION:

Schedule | Controlled Substance

Figure 1: Regulatory logic path classifying 2-methyltryptamine as a Schedule | substance.
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Scientific Application: 5-HT3 Receptor Signaling[9]

Despite the legal hurdles, 2-Me-5HT is a critical probe for studying the 5-HTs receptor, the only
serotonin receptor that functions as a ligand-gated ion channel (LGIC) rather than a GPCR.

Mechanism of Action

Upon binding, 2-Me-5HT induces a conformational change in the pentameric 5-HT3 complex,
opening a cation-selective channel. This leads to rapid depolarization of the neuron.

Experimental Utility:

» Electrophysiology: Used to evoke rapid inward currents in patch-clamp studies of
hippocampal interneurons.

o Desensitization Kinetics: 2-Me-5HT is often used to study the rapid desensitization rates of
5-HTs receptors compared to endogenous serotonin.

Click to download full resolution via product page

Compliance & Handling Protocols

If you proceed with research, you must establish a self-validating compliance system. Failure to
do so constitutes a federal felony.

Procurement & Storage

o Registration: You must hold a DEA Schedule | Researcher registration.

e Ordering: Use DEA Form 222. The vendor will require a copy of your license and an
approved protocol.

o Storage: Must be stored in a UL-rated safe or steel cabinet (GSA Class 5 equivalent) bolted
to the floor or wall.
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e Access: Limited to authorized personnel listed on the DEA power of attorney for the lab.

Experimental Usage Log (Standard Operating
Procedure)

Every milligram must be accounted for. Use a "zero-sum" logging method.

Initial Mass Mass .
. . Remaini .
Date User Action Mass Used Dispose Withess
ng (mg)
(mg) (mg) d (mg)
Solubiliza
02/04/26  Dr. X i 100.0 5.0 0.0 95.0 Lab Mgr
ion
Aliquot 0.5
02/04/26 Dr. X 95.0 0.0 ] 94.5 Lab Mgr
Waste (residue)

Safety Data

e CAS Number: 2731-06-8[6]
e Hazards: Toxic by ingestion and inhalation.

» PPE: Nitrile gloves, safety goggles, and fume hood are mandatory. Tryptamines can be
bioactive in sub-milligram quantities; avoid aerosolization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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